Cas no 88744-57-4 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride)

• Product Name: Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride
• CAS No: 88744-57-4
• MF: C₁₇H₂₂ClNO₃
• MW: 323.814484119415
• CID: 622394
• PubChem ID: 71319960
• Update Time: 2025-04-19

Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride
• 2-aminobenzoic acid,(2,4,6-trimethylphenyl)methanol,hydrochloride
• 88744-57-4
• 2-Aminobenzoic acid--(2,4,6-trimethylphenyl)methanol--hydrogen chloride (1/1/1)
• DTXSID20749944

• Inchi： 1S/C10H14O.C7H7NO2.ClH/c1-7-4-8(2)10(6-11)9(3)5-7;8-6-4-2-1-3-5(6)7(9)10;/h4-5,11H,6H2,1-3H3;1-4H,8H2,(H,9,10);1H
• InChI Key： OQWJCVIPBOPTFP-UHFFFAOYSA-N
• SMILES： Cl.OCC1C(C)=CC(C)=CC=1C.OC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 323.1288213g/mol
• Monoisotopic Mass: 323.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų